Cas no 1058384-52-3 (N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide)

• Product Name: N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide
• CAS No: 1058384-52-3
• MF: C₁₇H₂₄N₂O₃S
• MW: 336.449063301086
• CID: 5869380
• PubChem ID: 25852179
• Update Time: 2025-10-30

N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide
• N-[1-(cyclopentanecarbonyl)-2,3-dihydroindol-6-yl]propane-1-sulfonamide
• F5099-0094
• N-(1-(cyclopentanecarbonyl)indolin-6-yl)propane-1-sulfonamide
• 1058384-52-3
• VU0635704-1
• AKOS024498250

• Inchi： 1S/C17H24N2O3S/c1-2-11-23(21,22)18-15-8-7-13-9-10-19(16(13)12-15)17(20)14-5-3-4-6-14/h7-8,12,14,18H,2-6,9-11H2,1H3
• InChI Key： FQEYCMXCOGMVKI-UHFFFAOYSA-N
• SMILES： S(CCC)(NC1C=CC2CCN(C=2C=1)C(C1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 336.15076381g/mol
• Monoisotopic Mass: 336.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide

Comprehensive Overview of N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide (CAS No. 1058384-52-3): Structure, Applications, and Research Insights

The compound N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide (CAS No. 1058384-52-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate design combines a cyclopentanecarbonyl moiety with a dihydroindole core and a propane-sulfonamide side chain, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its sulfonamide functional group, which is known for its bioactivity in targeting proteins and receptors.

In recent years, the demand for novel small-molecule inhibitors and therapeutic agents has surged, driven by advancements in precision medicine and personalized therapies. N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide aligns with this trend, as its structure suggests potential interactions with kinase pathways and inflammatory mediators. This has led to its exploration in conditions such as autoimmune disorders and metabolic diseases, where targeted molecular interventions are highly sought after.

From a synthetic chemistry perspective, the compound's CAS No. 1058384-52-3 serves as a critical identifier for researchers sourcing high-purity materials. Its cyclopentanecarbonyl group introduces conformational rigidity, which can enhance binding affinity to biological targets. Meanwhile, the dihydroindole scaffold is a privileged structure in medicinal chemistry, often associated with CNS permeability and neuroprotective effects. These attributes make it a subject of interest for studies on neurodegenerative diseases and cognitive health.

The rise of AI-driven drug discovery has further amplified the relevance of compounds like N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide. Computational models frequently highlight its drug-likeness and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), key metrics in virtual screening pipelines. Searches for "sulfonamide-based therapeutics" and "kinase inhibitor design" often lead to discussions about this compound, reflecting its growing footprint in academic and industrial research.

Environmental and green chemistry considerations also play a role in its appeal. The synthesis of CAS No. 1058384-52-3 has been optimized to reduce hazardous byproducts, aligning with global initiatives for sustainable pharmaceutical manufacturing. This focus on eco-friendly processes resonates with stakeholders prioritizing ESG (Environmental, Social, and Governance) compliance in the chemical sector.

In summary, N-(1-cyclopentanecarbonyl-2,3-dihydro-1H-indol-6-yl)propane-1-sulfonamide represents a convergence of structural ingenuity and therapeutic potential. Its applications span drug development, biochemical research, and computational chemistry, making it a compound of enduring relevance. As scientific inquiries into precision targets and molecular mechanisms expand, this molecule is poised to remain at the forefront of innovation.